Cas no 1213931-64-6 ([2-(1-Aminoethyl)phenyl]methanol)
[2-(1-Aminoethyl)phenyl]methanol Chemical and Physical Properties
Names and Identifiers
-
- (2-(1-AMINOETHYL)PHENYL)METHANOL
- [2-((1s)-1-aminoethyl)phenyl]methan-1-ol
- (R)-(2-(1-AMINOETHYL)PHENYL)METHANOL
- [2-(1-Aminoethyl)phenyl]methanol
- 1213931-64-6
- (S)-(2-(1-Aminoethyl)phenyl)methanol
- N14391
-
- Inchi: 1S/C9H13NO/c1-7(10)9-5-3-2-4-8(9)6-11/h2-5,7,11H,6,10H2,1H3
- InChI Key: FZBFLFFXMNPDIV-UHFFFAOYSA-N
- SMILES: OCC1C=CC=CC=1C(C)N
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- XLogP3: 0.3
[2-(1-Aminoethyl)phenyl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P02493F-100mg |
[2-((1S)-1-AMINOETHYL)PHENYL]METHAN-1-OL |
1213931-64-6 | 95% | 100mg |
$264.00 | 2023-12-25 | |
| 1PlusChem | 1P02493F-250mg |
[2-((1S)-1-AMINOETHYL)PHENYL]METHAN-1-OL |
1213931-64-6 | 95% | 250mg |
$507.00 | 2023-12-25 | |
| 1PlusChem | 1P02493F-1g |
[2-((1S)-1-AMINOETHYL)PHENYL]METHAN-1-OL |
1213931-64-6 | 95% | 1g |
$1212.00 | 2023-12-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1761808-100mg |
(s)-(2-(1-Aminoethyl)phenyl)methanol |
1213931-64-6 | 98% | 100mg |
¥2195.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1761808-250mg |
(s)-(2-(1-Aminoethyl)phenyl)methanol |
1213931-64-6 | 98% | 250mg |
¥3937.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1761808-1g |
(s)-(2-(1-Aminoethyl)phenyl)methanol |
1213931-64-6 | 98% | 1g |
¥8235.00 | 2024-08-09 |
[2-(1-Aminoethyl)phenyl]methanol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on [2-(1-Aminoethyl)phenyl]methanol
Introduction to [2-(1-Aminoethyl)phenyl]methanol (CAS No. 1213931-64-6)
[2-(1-Aminoethyl)phenyl]methanol, identified by its CAS number 1213931-64-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aromatic alcohols, characterized by a phenyl ring substituted with a 1-aminoethyl side chain and a hydroxymethyl group at the para position. Its unique structural features make it a valuable intermediate in the development of various therapeutic agents and research tools.
The molecular structure of [2-(1-Aminoethyl)phenyl]methanol consists of a benzene ring connected to a hydroxymethyl group and a 1-aminoethyl chain. The presence of both an amino group and a hydroxymethyl group provides multiple sites for chemical modification, enabling the synthesis of more complex molecules. This versatility has made it a subject of interest in medicinal chemistry, particularly for the design of novel drugs targeting neurological and inflammatory disorders.
Recent advancements in the field of drug discovery have highlighted the potential of [2-(1-Aminoethyl)phenyl]methanol as a precursor in the synthesis of bioactive molecules. Researchers have been exploring its utility in the development of small-molecule inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound's ability to undergo selective functionalization has allowed chemists to tailor its properties for specific biological applications.
In particular, the amino group in [2-(1-Aminoethyl)phenyl]methanol can be readily incorporated into amide or urea linkages, which are common motifs in drug molecules. This has led to its use in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but with improved pharmacokinetic properties. Such peptidomimetics are being investigated for their potential in treating conditions like pain and inflammation.
The hydroxymethyl group provides another avenue for chemical modification, allowing for the introduction of ether or ester functionalities. These modifications can enhance solubility and bioavailability, critical factors in drug development. Additionally, the phenyl ring can serve as a scaffold for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.
One area where [2-(1-Aminoethyl)phenyl]methanol has shown promise is in the field of neurology. The compound's structural similarity to certain neurotransmitter analogs makes it a candidate for developing new treatments for neurological disorders. For instance, researchers have been investigating its potential as an intermediate in synthesizing ligands for ion channels and receptors involved in neural signaling. These studies aim to identify compounds that can modulate neuronal activity without causing significant side effects.
The synthesis of [2-(1-Aminoethyl)phenyl]methanol typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in various applications.
The compound's stability under different conditions is another important consideration. Studies have shown that [2-(1-Aminoethyl)phenyl]methanol can be stored under inert atmospheres at ambient temperatures without significant degradation. However, exposure to strong acids or bases may lead to unwanted side reactions, necessitating careful handling during storage and transport.
Ethical considerations are also paramount when working with [2-(1-Aminoethyl)phenyl]methanol and its derivatives. Researchers must adhere to strict guidelines regarding chemical safety and environmental impact. Proper waste disposal methods must be employed to prevent contamination of water sources or soil.
Future research directions may explore new synthetic routes that improve efficiency and reduce costs associated with producing [2-(1-Aminoethyl)phenyl]methanol. Additionally, computational methods such as molecular modeling can aid in predicting the biological activity of derivatives before they are synthesized, saving time and resources.
In conclusion, [2-(1-Aminoethyl)phenyl]methanol (CAS No. 1213931-64-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features allow for diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain an important tool in the chemist's arsenal.
1213931-64-6 ([2-(1-Aminoethyl)phenyl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)